Styrylglyoxal

• Molecular Formula: C10H8O2
• Molecular Weight: 160.17 g/mol
• IUPAC Name: 2-oxo-4-phenylbut-3-enal
• InChI: InChI=1S/C10H8O2/c11-8-10(12)7-6-9-4-2-1-3-5-9/h1-8H
• InChI Key: PBPWOWKXFXYSAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)C=O

Description

Styrylglyoxal is a useful research compound. Its molecular formula is C10H8O2 and its molecular weight is 160.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution containing 100 parts of 4-phenyl-3 -buten-2-one, 106 parts of selenous acid, 160 parts of dioxane and 20 parts of water is heated to the reflux temperature. After the initial vigorous reaction has subsided, the mixture is heated at that temperature for an additional 30 minutes. The supernatant is then decanted from the metallic selenium and is concentrated under reduced pressure. Distillation of the residue under reduced pressure affords, as a yellow oil, styrylglyoxal, boiling at about 120° at 2.5 mm. pressure.